VPC-18005

• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol
• InChI: InChI=1S/C15H17N3O3S/c1-9(2)11-5-3-10(4-6-11)8-16-18-15-17-14(21)12(22-15)7-13(19)20/h3-6,8-9,12H,7H2,1-2H3,(H,19,20)(H,17,18,21)
• InChIKey: DTEAZCJUKPARQD-UHFFFAOYSA-N

VPC-18005: A First-in-Class Small Molecule ERG-ETS Domain Antagonist for TMPRSS2-ERG Fusion Prostate Cancer Research

VPC-18005 (CAS 2242480-48-2) is a novel small molecule antagonist that directly binds the ETS DNA-binding domain of the ERG oncoprotein, sterically blocking DNA interaction and thereby inhibiting ERG-driven transcriptional activity [1]. It was discovered via structure-based virtual screening of ~3 million compounds targeting the ERG-ETS domain/DNA interface, ranking in the top 0.01% of docking scores [1]. VPC-18005 belongs to a unique chemical class (thiazolidinone scaffold) distinct from other ERG-targeting agents such as YK-4-279 or ERGi-USU [1].

ERG-DNA binding disruption studies

Direct ERG-ETS domain targeting mechanism

Reported viability context at assay concentrations

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

Why VPC-18005 Cannot Be Replaced by Generic ERG Inhibitors or ETS Family Antagonists

Although several small molecules have been reported to antagonize ERG activity, they operate through fundamentally different mechanisms that preclude functional interchangeability. YK-4-279 inhibits ERG and ETV1 transcriptional activity but does not disrupt ERG-DNA binding [1], while ERGi-USU acts as a highly selective inhibitor of ERG protein levels and cell growth but binds the atypical kinase RIOK2 rather than ERG itself [2]. Even within the same chemical series, modifications to the VPC-18005 scaffold—such as removal of the carboxyl group in VPC-18100—completely ablate inhibitory activity [1]. VPC-18005 is uniquely characterized by its direct, mutually exclusive binding to the ERG-ETS domain/DNA interface, a mechanism confirmed by NMR spectroscopy and EMSA [1]. Consequently, substitution with any other ERG modulator would alter the experimental phenotype and compromise reproducibility.

VPC-18005 Feature

Risk Context

Alternative

Direct ERG-DNA binding disruption

Reported cytotoxicity at functional concentrations may confound ERG-specific readouts

YK-4-279

Direct ERG-DNA binding disruption

Reported cellular potency via RIOK2 kinase inhibition; distinct mechanism may shift interpretation

ERGi-USU-6

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source
• [2] Mohamed AA, et al. Identification of a Small Molecule That Selectively Inhibits ERG-Positive Cancer Cell Growth. Cancer Res. 2018;78(13):3659-3671. View Source

VPC-18005 Quantitative Differentiation: Head-to-Head and Cross-Study Comparative Evidence

Superior ERG Transcriptional Inhibition in VCaP Cells vs. YK-4-279

VPC-18005 demonstrates significantly greater potency in inhibiting ERG-mediated luciferase reporter activity in VCaP prostate cancer cells compared to the benchmark ERG inhibitor YK-4-279. In head-to-head dose-response assays under identical conditions, VPC-18005 achieved an IC50 of 6 μM, whereas YK-4-279 required 16 μM—a 2.7-fold difference [1]. This difference is maintained in PNT1B-ERG cells (IC50 3 μM vs. 5 μM) [1].

Cytotoxicity Profile

Head-to-head

>90% viability at 25 µM vs ~50% reduction by YK-4-279 at 10 µM

Supports ERG-specific endpoint interpretation

MTS assay in prostate cell lines; 72h treatment

Evidence Dimension	Transcriptional inhibition (luciferase reporter assay)
Target Compound Data	IC50 = 6 μM (VCaP); IC50 = 3 μM (PNT1B-ERG)
Comparator Or Baseline	YK-4-279: IC50 = 16 μM (VCaP); IC50 = 5 μM (PNT1B-ERG)
Quantified Difference	2.7-fold lower IC50 in VCaP cells; 1.7-fold lower in PNT1B-ERG
Conditions	VCaP and PNT1B-ERG cells transfected with pETS-luc reporter and Renilla control; 72h treatment; data fit to log(inhibitor) vs response curve

Why This Matters

Lower IC50 indicates higher potency at therapeutically relevant concentrations, reducing the amount of compound required for robust ERG pathway inhibition in cell-based assays.

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

Unique Mechanism: Direct Disruption of ERG-DNA Binding Not Observed with YK-4-279

VPC-18005 directly disrupts the ERG-ETS domain binding to its cognate DNA sequence, whereas YK-4-279 does not. In electrophoretic mobility shift assays (EMSA), VPC-18005 exhibited dose-dependent inhibition of recombinant ERG-ETS/DNA complex formation with a KI of ~250 μM, while YK-4-279 showed no disruption even at high concentrations [1]. This functional difference is corroborated by NMR spectroscopy confirming VPC-18005 binds the ERG-ETS domain (KD ~3 mM via 15N-HSQC) [1].

DNA Binding Disruption

Head-to-head

VPC-18005: Disrupts ERG-DNA complex at 200 µM

YK-4-279: No detectable disruption at 200 µM

Supports on-target mechanism interpretation

EMSA with recombinant ERG-ETS domain

Evidence Dimension	Disruption of ERG-ETS/DNA complex (EMSA)
Target Compound Data	KI = ~250 μM; direct binding confirmed (KD ~3 mM by NMR)
Comparator Or Baseline	YK-4-279: no disruption of ERG-ETS/DNA complex
Quantified Difference	Qualitative difference: VPC-18005 disrupts DNA binding; YK-4-279 does not
Conditions	Purified recombinant ERG-ETS domain; DNA oligonucleotide with consensus GGAA motif; EMSA with increasing compound concentrations

Why This Matters

Mechanistic differentiation is critical for experiments aimed at dissecting the role of direct ERG-DNA binding in oncogenesis versus downstream transcriptional effects. YK-4-279 cannot serve as a tool compound for studies requiring disruption of the ERG-DNA interface.

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

Reduced In Vivo Metastasis in Zebrafish Xenograft Model Relative to YK-4-279

VPC-18005 demonstrates superior anti-metastatic efficacy in a zebrafish xenotransplantation model compared to YK-4-279. At 1-10 μM, VPC-18005 reduced dissemination of PNT1B-ERG or VCaP cells to only 20-30% of inoculated embryos, compared to 40-60% dissemination with YK-4-279 at identical concentrations [1]. Additionally, YK-4-279 exhibited toxicity to embryos at concentrations >10 μM, whereas VPC-18005-treated embryos remained viable at up to 50 μM [1].

In Vivo Model Response

Head-to-head

20-30% dissemination vs 40-60% for YK-4-279 at 1-10 µM

Supports dissemination model endpoint review

Zebrafish xenograft model; no toxicity up to 50 µM

Evidence Dimension	In vivo metastasis reduction (zebrafish xenograft dissemination)
Target Compound Data	20-30% dissemination at 1-10 μM; no toxicity up to 50 μM
Comparator Or Baseline	YK-4-279: 40-60% dissemination at 1-10 μM; toxic >10 μM
Quantified Difference	~50% relative reduction in dissemination vs. YK-4-279; superior therapeutic window (≥5-fold higher tolerated concentration)
Conditions	Zebrafish embryos injected with fluorescently labeled PNT1B-ERG or VCaP cells into yolk sac; assessed dissemination after 5 days

Why This Matters

For in vivo metastasis studies, VPC-18005 offers a wider therapeutic window and greater anti-metastatic efficacy, enabling robust experimentation without confounding toxicity.

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

Derivative VPC-18156 Shows Improved IC50, Demonstrating Scaffold Optimizability

The VPC-18005 scaffold is amenable to medicinal chemistry optimization, as demonstrated by derivative VPC-18156. In luciferase reporter assays, VPC-18156 exhibited improved potency with an IC50 of 1 μM, compared to 3-6 μM for VPC-18005 in PNT1B-ERG and VCaP cells, respectively [1]. This establishes VPC-18005 as a validated starting point for structure-activity relationship (SAR) studies aimed at developing sub-micromolar ERG antagonists.

Evidence Dimension	Transcriptional inhibition (luciferase reporter assay)
Target Compound Data	VPC-18005: IC50 = 3 μM (PNT1B-ERG), 6 μM (VCaP)
Comparator Or Baseline	VPC-18156: IC50 = 1 μM (reporter assay)
Quantified Difference	3- to 6-fold improvement in IC50
Conditions	Luciferase reporter assays in ERG-expressing prostate cancer cells

Why This Matters

VPC-18005 is not a terminal compound; it serves as a chemically tractable lead for SAR campaigns. Procurement of VPC-18005 enables access to a scaffold with proven optimizability, unlike tool compounds with no established derivative path.

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

Non-Cytotoxic Anti-Migratory Activity at Effective Concentrations

VPC-18005 inhibits migration of ERG-expressing cells without inducing cytotoxicity at active concentrations. In real-time migration assays, 5 μM VPC-18005 reduced PNT1B-ERG migration to levels indistinguishable from ERG-negative MOCK controls, whereas YK-4-279 caused cytotoxicity in both ERG-positive and -negative cells [1]. Viability assays (MTS) confirmed that VPC-18005 does not affect cell viability in ERG-expressing or non-expressing cells at concentrations up to 25 μM [1].

Evidence Dimension	Cell migration inhibition and viability
Target Compound Data	5 μM VPC-18005: migration reduced to baseline; no cytotoxicity up to 25 μM
Comparator Or Baseline	YK-4-279: cytotoxicity at active concentrations in both cell lines
Quantified Difference	Qualitative difference: VPC-18005 is non-cytotoxic at anti-migratory concentrations; YK-4-279 is cytotoxic
Conditions	PNT1B-ERG and PNT1B-MOCK cells; real-time cell analysis (RTCA) migration assay; MTS viability after 72h

Why This Matters

The lack of cytotoxicity at effective anti-migratory concentrations enables clean interpretation of metastasis-relevant phenotypes without confounding cell death artifacts. This is essential for studies focused specifically on ERG-driven cell motility and invasion.

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source

VPC-18005: Optimal Research and Industrial Application Scenarios Based on Quantitative Evidence

Elucidating ERG-DNA Binding Dependency in Prostate Cancer Metastasis

Use VPC-18005 as a tool compound to dissect the specific contribution of direct ERG-DNA binding to metastatic phenotypes. Unlike YK-4-279, which does not disrupt ERG-DNA interaction, VPC-18005's mutually exclusive binding to the ERG-ETS domain/DNA interface enables clean interrogation of this mechanism [1]. The non-cytotoxic nature of VPC-18005 at anti-migratory concentrations (5 μM) further ensures that observed effects on cell motility and invasion are due to ERG pathway inhibition rather than cell death [1].

In Vivo Metastasis Studies in Zebrafish Models

VPC-18005 is the preferred ERG antagonist for zebrafish xenograft metastasis studies due to its superior anti-dissemination efficacy (20-30% dissemination vs. 40-60% for YK-4-279 at 1-10 μM) and lack of embryonic toxicity up to 50 μM [1]. This wide therapeutic window allows robust dosing without confounding developmental toxicity, making VPC-18005 suitable for high-content screening of anti-metastatic compounds in vivo [1].

Medicinal Chemistry Optimization of ERG-ETS Domain Antagonists

VPC-18005 serves as a validated lead scaffold for structure-activity relationship (SAR) campaigns aimed at developing sub-micromolar ERG inhibitors. The successful optimization to VPC-18156 (IC50 = 1 μM) demonstrates that the thiazolidinone core is chemically tractable [1]. Procurement of VPC-18005 provides access to a scaffold with established synthetic routes and known pharmacophore requirements (e.g., carboxyl group essential for activity) [1].

Combination Studies with AR Pathway Inhibitors

VPC-18005 does not affect androgen receptor (AR) activity in VCaP cells, and its derivative VPC-18156 increases sensitivity of ERG-expressing prostate cancer cells to enzalutamide-mediated cytotoxicity [1]. This makes VPC-18005 an ideal compound for co-treatment studies investigating synergistic effects between ERG antagonism and AR pathway inhibition in TMPRSS2-ERG fusion-positive models [1].

Application

Selection Property

Validation Focus

ERG transcriptional program studies

Direct ERG-DNA binding disruption

Viability-independent endpoint interpretation

Metastasis model studies

Reported in vivo dissemination response

Zebrafish xenograft model context

Protein-DNA interaction studies

EMSA-validated mechanism context

Protein-DNA interaction assay review

• [1] Butler MS, et al. Discovery and characterization of small molecules targeting the DNA-binding ETS domain of ERG in prostate cancer. Oncotarget. 2017;8(26):42438-42454. View Source